Cas no 104162-47-2 (DODMA)

DODMA structure
DODMA structure
Product Name:DODMA
CAS No:104162-47-2
MF:C41H81NO2
MW:620.087353467941
CID:1140977
PubChem ID:11181107
Update Time:2025-04-20

DODMA Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, N,N-dimethyl-2,3-bis[(9Z)-9-octadecenyloxy]-
    • 1,2-Dioleyloxy-3-dimethylamino-propane
    • N,N-dimethyl-2,3-bis(octadec-9-enoxy)propan-1-amine
    • DODMA
    • 2,3-Dioleyloxy-1-(dimethylamino)propane
    • 1,2-Dioleyloxy-3-(dimethylamino)propane
    • N,N-Dimethyl-2,3-bis[(9Z)-9-octadecen-1-yloxy]-1-propanamine
    • N-[2,3-Di(oleyloxy)propyl]-N,N-dimethylamine
    • SCHEMBL26459
    • 2,3-dioleyloxy-1-(dimethylamino)-propane
    • 1,2-dioleyloxy-n,n-dimethyl-3-aminopropane
    • MBN-305A
    • {2,3-BIS[(9Z)-OCTADEC-9-EN-1-YLOXY]PROPYL}DIMETHYLAMINE
    • GLGLUQVVDHRLQK-WRBBJXAJSA-N
    • E78336
    • N-(2,3-Di-(9-(Z)-octadecenyloxy))prop-1-yl-N,N-dimethylamine
    • BP-25707
    • N,N-Dimethyl-2,3-bis((Z)-octadec-9-en-1-yloxy)propan-1-amine
    • n-(2,3-di-(9-(z)-octadecenyloxy))prop-1-yl-n,n,-dimethylamine
    • DODMA?
    • 1-Propanamine, N,N-dimethyl-2,3-bis[(9Z)-9-octadecen-1-yloxy]-
    • 2,3-dioleyloxy-1- (N, N-dimethylamino) propane
    • 1-Propanamine, N,N-dimethyl-2,3-bis(9-octadecenyloxy)-, (Z,Z)-
    • N,N-dimethyl-2,3-bis[(Z)-octadec-9-enoxy]propan-1-amine
    • starbld0000782
    • BS-45824
    • 1,2-Diloeyloxy-N,N-dimethylaminopropane
    • EX-A5401
    • 104162-47-2
    • U587H2R5YR
    • 2,3-dioleyloxyl(dimethylamino)propane
    • N-(2,3-Di-(9-(Z)-octadecenyloxy))prop-l-yl-N,N,-dimethylamine
    • CS-0063325
    • HY-112755
    • 2,3-Dioleyloxy-1-(dimethylamino)propane, >=98.0% (TLC)
    • 2,3-dioleyloxy-l-(dimethylamino)-propane
    • Inchi: 1S/C41H81NO2/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-43-40-41(39-42(3)4)44-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h19-22,41H,5-18,23-40H2,1-4H3/b21-19-,22-20-
    • InChI Key: GLGLUQVVDHRLQK-WRBBJXAJSA-N
    • SMILES: O(CCCCCCCC/C=C\CCCCCCCC)C(CN(C)C)COCCCCCCCC/C=C\CCCCCCCC

Computed Properties

  • Exact Mass: 619.62713
  • Monoisotopic Mass: 619.627
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 37
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 21.7A^2
  • XLogP3: 15.8

Experimental Properties

  • Density: 0.869±0.06 g/cm3(Predicted)
  • Boiling Point: 649.7±55.0 °C(Predicted)
  • PSA: 21.7
  • LogP: 13.02480

DODMA Security Information

  • Storage Condition:?20°C

DODMA Pricemore >>

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